Cas no 140861-61-6 (Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-)

Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]- structure
140861-61-6 structure
Product Name:Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-
CAS No:140861-61-6
MF:C14H14N2O4S
MW:306.336962223053
CID:1297449
Update Time:2024-08-03

Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-(aminosulfonyl)-2-[(4-methylphenyl)amino]-
    • Inchi: 1S/C14H14N2O4S/c1-9-2-4-10(5-3-9)16-13-7-6-11(21(15,19)20)8-12(13)14(17)18/h2-8,16H,1H3,(H,17,18)(H2,15,19,20)
    • InChI Key: RYXHSLAUOLPLKJ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(S(N)(=O)=O)=CC=C1NC1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 306.06752

Experimental Properties

  • Density: 1.436±0.06 g/cm3(Predicted)
  • Boiling Point: 549.5±60.0 °C(Predicted)
  • PSA: 109.49
  • pka: 3.21±0.36(Predicted)
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